Cas no 2227865-99-6 ((1R)-3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol
• CAS No: 2227865-99-6
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6212601
• PubChem ID: 96631920
• Update Time: 2025-06-15

(1R)-3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol
• 2227865-99-6
• EN300-1727466

• Inchi： 1S/C8H15N3O/c1-6-5-11(2)10-8(6)7(12)3-4-9/h5,7,12H,3-4,9H2,1-2H3/t7-/m1/s1
• InChI Key： LJYCWYNUWOWWMV-SSDOTTSWSA-N
• SMILES： O[C@@H](C1C(C)=CN(C)N=1)CCN

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.1Ų

Additional information on (1R)-3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol

Compound Introduction: (1R)-3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol (CAS No. 2227865-99-6)

(1R)-3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol is a specialized organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2227865-99-6, features a chiral center and a pyrazole moiety, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of (1R)-3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol consists of a propanol backbone substituted with a 1,4-dimethylpyrazole ring at the 3-position. This configuration imparts specific steric and electronic properties that are highly relevant for its potential biological activity. The presence of the amino group at the 3-position further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in heterocyclic compounds, particularly those containing pyrazole derivatives, due to their broad spectrum of biological activities. Pyrazole-based molecules have been extensively studied for their potential applications in antimicrobial, anti-inflammatory, and anticancer therapies. The dimethyl substitution on the pyrazole ring in (1R)-3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol is thought to modulate the compound's binding affinity to biological targets, thereby influencing its pharmacological properties.

One of the most compelling aspects of this compound is its stereochemistry. The (1R) configuration at the chiral center introduces asymmetry into the molecule, which can significantly affect its interactions with biological receptors. Chiral drugs are known to exhibit different pharmacological profiles compared to their racemic counterparts, often leading to improved efficacy and reduced side effects. The precise stereochemical control over (1R)-3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol makes it an attractive candidate for further development as a lead compound in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental trials. Molecular modeling studies on (1R)-3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol have suggested that it may interact with various protein targets, including enzymes and receptors involved in metabolic pathways. These predictions are supported by experimental data from related pyrazole derivatives, which have shown promising results in preclinical studies.

The synthesis of (1R)-3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)propan-1-ol presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound in multiigram quantities. For instance, asymmetric hydrogenation techniques have been employed to achieve high enantiomeric purity at the chiral center. Additionally, novel catalytic systems have been developed to facilitate the introduction of the 1,4-dimethylpyrazole moiety without compromising yield or selectivity.

The potential applications of (1R)-3-amino-l-(l,l4-dimethyl-lH-pyrazol-l -yl)propan-l -ol extend beyond traditional pharmaceuticals. Its structural features make it a valuable building block for designing novel agrochemicals and materials with specialized properties. For example, derivatives of this compound could be explored as intermediates for herbicides or fungicides that target specific enzymatic pathways in plants.

In conclusion, (lR)-3-amino-l-(l,l4-dimethyl-lH-pyrazol-l -yl)propan-l -ol (CAS No. 2227865 -99 -6) is a fascinating compound with significant potential in pharmaceutical and biotechnological applications. Its unique structural features and stereochemistry make it an attractive candidate for further investigation. As research continues to uncover new biological activities and synthetic strategies for this molecule, its importance in drug discovery and related fields is likely to grow even further.